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Compound of Interest

Compound Name: 1,2-Dinitrobenzene

Cat. No.: B166439

Chemical Identification and Physical Properties

ortho-Dinitrobenzene (0-DNB), also known as 1,2-Dinitrobenzene, is a pale-white or yellow
crystalline solid.[1][2][3] It is one of three isomers of dinitrobenzene.[4] The compound is
utilized in the manufacturing of dyes, explosives, and celluloids.[2]

Table 1: Chemical Identification of ortho-Dinitrobenzene

Identifier Value

Chemical Name 1,2-Dinitrobenzene

o-Dinitrobenzene, ortho-Dinitrobenzene, 1,2-

Synonyms DNB

CAS Number 528-29-0[1]
DOT ID 1597[1]

UN Number 3443[5]
Chemical Formula CeHa(NO2)2[6]

| Molecular Weight | 168.11 g/mol [6] |

Table 2: Physical and Chemical Properties
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Property Value

Appearance Pale-white or yellow solid[1]
Physical State Solid at 15°C and 1 atm[6]
Boiling Point 606°F (319°C) at 1 atm[6]
Melting Point 118°C[7]

Flash Point 302°F (150°C)[1][8]

<1 mm Hg at 68°F (20°C)[8]; 0.0000455
Vapor Pressure

mmHg[9]
Vapor Density 5.79 (Air = 1)[9]
Water Solubility Very slightly soluble[8]; 0.05%]9]

| Log Kow | 1.69[9] |

Hazard Identification and Classification

ortho-Dinitrobenzene is a highly toxic and reactive chemical. It is classified as fatal if
swallowed, inhaled, or in contact with skin.[10][11] Prolonged or repeated exposure may cause
damage to organs, particularly the blood, liver, cardiovascular system, and central nervous
system.[1][12] It is also very toxic to aquatic life with long-lasting effects.[10][12]

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H300: Fatal if

Acute Toxicity, Oral Category 2
swallowed[13]

H310: Fatal in contact with

Acute Toxicity, Dermal Category 1 )
skin[13]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[13]

» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[10]

Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 )
Environment, Acute life[10]

| Hazardous to the Aquatic Environment, Chronic | Category 1 | H410: Very toxic to aquatic life
with long lasting effects[10] |

Toxicology and Health Effects

The primary routes of occupational exposure are inhalation and dermal absorption.[1] The main
toxic effect of o-DNB is the formation of methemoglobin in the blood, which impairs the blood's
ability to carry oxygen.[2][8]

Acute Exposure Symptoms:

o Methemoglobinemia: Leads to cyanosis (blue color of skin and lips), headache, fatigue,
dizziness, and nausea.[5][8] High levels can cause difficulty breathing, collapse, and even
death.[8]

¢ Neurological: Headache, vertigo, vomiting, followed by exhaustion, numbness, and collapse.
[6][14]

e Ocular/Dermal: Irritation to eyes and stains skin yellow.[6][14]

Chronic Exposure Effects:
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e Danger of cumulative effects.[12]
e May cause damage to the liver and result in anemia.[5][8]
e Can cause changes in vision and yellowing of the skin and eyes.[8]

e The Environmental Protection Agency (EPA) has indicated that o-Dinitrobenzene can cause
male reproductive toxicity.[9]

Carcinogenicity:

« ortho-Dinitrobenzene is not listed as a carcinogen by ACGIH, IARC, or NTP.[12] The EPA
has classified it as 'D', not classifiable as to human carcinogenicity.[13]

Toxicological Signhaling Pathway: Methemoglobinemia
Induction

The primary mechanism of 0-DNB toxicity is its ability to oxidize the ferrous iron (Fe2*) in
hemoglobin to ferric iron (Fe3*), forming methemoglobin, which cannot bind and transport
oxygen. This leads to functional anemia and tissue hypoxia.

Click to download full resolution via product page
Caption: Mechanism of o-Dinitrobenzene induced methemoglobinemia.

Occupational Exposure Limits and Toxicity Data

Regulatory agencies have established occupational exposure limits to protect workers from the
adverse health effects of o-DNB.

Table 4: Occupational Exposure Limits
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Agencyl/Organization Limit Value
OSHA PEL TWA 1 mg/m? [skin][1][15]
NIOSH REL TWA 1 mg/m?3 [skin][1][15]

0.15 ppm (1 mg/m3) [skin][5
ACGIH TLV TWA ppm (1 mg/m?) [skin][5]

[15]
| NIOSH IDLH | | 50 mg/m3[1][6] |
Table 5: Acute Toxicity Data
Type Value Species Route
Toxicity Grade 4 Human Ingestion
LDso < 50 mg/kg[6] Human (estimated) Ingestion

| Probable Lethal Dose | 2 grams[2][15] | Human | Oral |

Fire and Explosion Hazards

o-Dinitrobenzene is a combustible solid that poses a severe explosion hazard when exposed to
heat, shock, or flame.[6][14] Prolonged exposure to fire may result in an explosion due to

spontaneous decomposition.[1]

Table 6: Fire and Explosion Data
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Hazard

Combustibility

Details

Combustible Solid[1]

Flash Point

302°F (150°C)[8]

Explosion Hazard

Severe explosion hazard. May explode on
heating even in the absence of air.[5][14] Finely
dispersed particles form explosive mixtures in
air.[5]

Hazardous Combustion Products

Emits highly toxic fumes of nitrogen oxides.[8]
[14]

Extinguishing Agents

Use water spray, foam, powder, COz2, or dry
chemical.[5][6][8] Fight fires from an explosion-

resistant location.[8]

| Incompatibilities | Strong oxidizers, caustics, and metals such as tin and zinc.[1] Reacts

violently with strong bases and reducing metals.[5] Mixtures with nitric acid are highly

explosive.[9] |

Handling, Storage, and Disposal

Handling:

Use only in a well-ventilated area or under a chemical fume hood.[12][16]

Avoid contact with skin, eyes, and clothing and avoid formation of dust and aerosols.[10][13]

Use non-sparking tools and explosion-proof electrical equipment.[8][13]

Do not eat, drink, or smoke in areas where the chemical is handled.[8][13]

Wash hands and any exposed skin thoroughly after handling.[17]

Storage:

» Store in a cool, dry, well-ventilated area in tightly closed containers.[8][10]
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Protect from shock, friction, or heat.[8]

Store locked up.[13]

Keep away from sources of ignition.[8]

Store separately from strong oxidants, strong bases, and foodstuffs.[5][13]

Disposal:

o Dispose of this material and its container as hazardous waste.[12]

e Avoid release to the environment.[12]

o Contact state or federal environmental agencies for specific disposal recommendations.[8]
Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10][13]

o Skin Protection: Wear appropriate protective gloves and a complete suit protecting against
chemicals to prevent skin exposure.[10][12]

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator.[12] For concentrations up to 10 mg/m3, a particulate respirator with N95, R95, or
P95 filters is recommended.[1] For higher concentrations up to 50 mg/ms, an air-purifying,
full-facepiece respirator with N100, R100, or P100 filters should be used.[1]

First Aid Measures

Immediate medical attention is required for any exposure.[12]

 Inhalation: Remove the person from exposure to fresh air immediately. If breathing has
stopped, perform artificial respiration.[14] Seek immediate medical attention.[12]
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» Skin Contact: Immediately remove all contaminated clothing. Wash the skin with large
amounts of soap and water for at least 15 minutes.[8][12] Seek immediate medical attention.

[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8][12] Seek immediate medical attention.[8]

 Ingestion: If swallowed, get medical aid immediately. Rinse mouth.[12][13] Administer a
slurry of activated charcoal.[5] Do not induce vomiting unless directed by medical personnel.
[12]

Accidental Release Measures

In the event of a spill, immediate and careful action is required to prevent exposure and
environmental contamination.

Spill Response Workflow

The following diagram illustrates the logical steps for responding to a spill of ortho-
Dinitrobenzene.
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Caption: Logical workflow for responding to an o-Dinitrobenzene spill.
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Spill Cleanup Procedure:

Evacuate all non-essential personnel and control entry to the area.[8]
Eliminate all sources of ignition.[8]

Wearing appropriate PPE, collect the powdered material.[8] If appropriate, moisten the
material first to prevent dusting.[5][13]

Sweep the substance into covered containers for disposal as hazardous waste.[5][8]
Ventilate and wash the area after cleanup is complete.[8]

Prevent the chemical from entering confined spaces like sewers due to the explosion risk.[8]

Experimental Protocols

Detailed experimental protocols for o-DNB are found in specific toxicology studies. The

following represents a generalized methodology for a key toxicological assessment based on

standard regulatory guidelines.

Representative Protocol: Acute Oral Toxicity Assessment (Based on OECD Guideline 423)

Animal Selection: Healthy, young adult laboratory rats (e.g., Sprague-Dawley), nulliparous
and non-pregnant females, are used. Animals are acclimated to laboratory conditions for at
least 5 days.

Dose Formulation: o-Dinitrobenzene is dissolved or suspended in a suitable vehicle (e.qg.,
corn oil). The concentration is calculated to administer the desired dose in a constant volume
(e.g., 5 mL/kg body weight).

Administration: Animals are fasted overnight prior to dosing. The test substance is
administered in a single dose by gavage using a stomach tube.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiratory and circulatory patterns, autonomic and CNS effects), and
changes in body weight. Observations are conducted frequently on the day of dosing and at
least daily thereafter for 14 days.
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o Pathology: At the end of the observation period, all surviving animals are euthanized. A gross
necropsy is performed on all animals (those that died during the study and those euthanized
at termination).

o Data Analysis: The LDso is estimated, and the observed toxic effects are documented to
inform classification and labeling.

General Toxicology Study Workflow

The diagram below outlines a typical workflow for an in-vivo toxicology experiment designed to
assess the safety of a compound like o-Dinitrobenzene.

Phase 1: Study Setup Phase 2: In-Life

Click to download full resolution via product page

Caption: A typical experimental workflow for an in-vivo toxicology study.

Environmental Fate

o-Dinitrobenzene is very toxic to aquatic organisms and may cause long-term adverse effects
in the aquatic environment.[12] Its release should be strictly avoided. Based on a moderate
estimated Koc value, it is expected to have moderate mobility in soil.[9] Biodegradation in soil
is expected to occur slowly.[9] Due to its low vapor pressure, volatilization from soil or water
surfaces is not expected to be a significant fate process.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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